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Compound of Interest

Compound Name: 3-Ethoxy-2-nitroaniline

Cat. No.: B515158

Get Quote

CAS Registry Number: 663195-31-1 Molecular Formula: C₈H₁₀N₂O₃ Molecular Weight: 182.18

g/mol [1][2]

Executive Summary
3-Ethoxy-2-nitroaniline is a specialized, electron-rich aromatic scaffold characterized by a

1,2,3-trisubstituted benzene pattern. Its utility in drug discovery stems from its role as a high-

fidelity precursor to 4-ethoxy-1H-benzimidazoles and 5-ethoxyquinoxalines.

Unlike the more common para-substituted anilines, the ortho-nitro/ethoxy positioning in this

molecule creates a unique steric and electronic environment. The ethoxy group at the 3-

position exerts a "buttressing effect" on the nitro group, influencing reduction kinetics and

directing regioselectivity during subsequent electrophilic substitutions. This guide details the

critical workflows for converting this building block into bioactive heterocyclic cores, focusing on

the reduction to 3-ethoxy-1,2-phenylenediamine as the primary gateway transformation.

Chemical Profile & Reactivity
The molecule features a "push-pull" electronic system, though the steric congestion dominates

its reactivity profile.
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Parameter Characteristic Synthetic Implication

Substitution Pattern 1-Amino, 2-Nitro, 3-Ethoxy

The nitro group is sterically

crowded (sandwiched).

Reduction requires optimized

conditions to prevent stalling.

Electronic Effect
+M (Ethoxy/Amino) vs -M/-I

(Nitro)

The ring is electron-rich. The

resulting diamine is highly

susceptible to oxidation (must

be stored under inert gas).

Solubility Lipophilic (LogP ~1.58)

Soluble in MeOH, EtOAc,

DCM. Poor solubility in water

facilitates precipitation-based

workups.

H-Bonding
Intramolecular (NH₂

NO₂)

The intramolecular H-bond

stabilizes the nitro group,

slightly lowering its reduction

potential compared to

unhindered nitroarenes.

Primary Transformation: Reduction to Diamine
The conversion of 3-ethoxy-2-nitroaniline to 3-ethoxy-1,2-phenylenediamine is the critical

gateway step. While catalytic hydrogenation is standard, the steric bulk of the ethoxy group can

slow surface adsorption on the catalyst.

Protocol A: Catalytic Hydrogenation (Preferred for
Pharma/GMP)
Rationale: This method minimizes metal waste (unlike Fe/Sn reductions) and simplifies

purification to a filtration step.

Reagents:

Substrate: 3-Ethoxy-2-nitroaniline (1.0 eq)
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Catalyst: 10% Pd/C (50% wet, 0.1 eq by weight)

Solvent: Methanol (anhydrous)

Hydrogen Source: H₂ gas (balloon or 1-3 bar)

Step-by-Step Workflow:

Dissolution: In a nitrogen-flushed flask, dissolve 3-ethoxy-2-nitroaniline in Methanol (0.1 M

concentration).

Catalyst Addition: Carefully add 10% Pd/C under an inert atmosphere (Caution: Pyrophoric

dry catalyst; use wet variant).

Purge: Cycle vacuum/nitrogen (3x), then vacuum/hydrogen (3x).

Reaction: Stir vigorously at RT under H₂ atmosphere.

Monitoring: Monitor by TLC (50% EtOAc/Hexane). The yellow starting material spot will

disappear; the diamine product is often UV-active but colorless to pale brown.

Time: Typically 4–12 hours due to steric hindrance at the 2-position.

Workup: Filter through a Celite pad to remove Pd/C. Wash the pad with MeOH.

Isolation: Concentrate the filtrate immediately under reduced pressure.

Critical: The resulting diamine oxidizes rapidly in air (turning dark purple/black). Use

immediately in the next step or store as a dihydrochloride salt (precipitated with

HCl/Ether).

Protocol B: Chemical Reduction (Fe/NH₄Cl)
Rationale: Used when the substrate contains halogens (which might dehalogenate under

Pd/H₂) or if high-pressure equipment is unavailable.

Suspend substrate in EtOH/H₂O (3:1).

Add Fe powder (5 eq) and NH₄Cl (5 eq).
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Reflux for 2 hours.

Filter hot; extract filtrate with EtOAc.

Heterocyclic Construction: The Benzimidazole
Gateway
The 3-ethoxy-1,2-phenylenediamine derived above is the immediate precursor to 4-

ethoxybenzimidazoles. This substitution pattern is pharmacologically distinct from the common

5-ethoxy isomers.

Mechanism & Pathway Visualization
The following diagram illustrates the synthetic divergence from the parent building block.

3-Ethoxy-2-nitroaniline
(Starting Material)

3-Ethoxy-1,2-phenylenediamine
(Unstable Intermediate)

Reduction
(H2, Pd/C)

4-Ethoxy-2-substituted-1H-benzimidazole
(Target Scaffold)

Cyclization
(R-CHO + Ox) or (R-COOH)

5-Ethoxyquinoxaline
(Alternative Scaffold)

Condensation
(1,2-Dicarbonyl)

Click to download full resolution via product page

Caption: Synthetic divergence from 3-ethoxy-2-nitroaniline. The reduction to the diamine is

the branching point for 5- and 6-membered heterocycles.

Protocol: Oxidative Cyclization to 2-Aryl-4-
ethoxybenzimidazole
This method avoids harsh acids and uses air or mild oxidants, preserving the ethoxy ether

linkage.

Reagents:

3-Ethoxy-1,2-phenylenediamine (1.0 eq)
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Aromatic Aldehyde (e.g., Benzaldehyde, 1.0 eq)

Oxidant: Na₂S₂O₅ (Sodium metabisulfite, 1.2 eq) or simply air sparging

Solvent: DMF or Ethanol

Workflow:

Condensation: Mix the diamine and aldehyde in Ethanol. Stir at RT for 30 mins to form the

Schiff base (often visible as a turbidity change).

Cyclization: Add Na₂S₂O₅. Heat to reflux (80°C) for 4–6 hours.

Quench: Pour mixture into ice water.

Purification: The benzimidazole typically precipitates. Filter and recrystallize from

EtOH/Water.

Applications in Drug Discovery
The 4-alkoxybenzimidazole core (derived from this specific 3-ethoxy isomer) is a privileged

scaffold in kinase inhibition.

Kinase Selectivity: The ethoxy group at the 4-position (peri-position to the NH) creates a

specific steric clash in the ATP binding pocket of certain kinases, potentially improving

selectivity over the 5-alkoxy isomers.

Solubility: The ethoxy tail improves lipophilicity (for membrane permeability) while retaining

hydrogen bond acceptor capability.

Bioisosterism: Used as a replacement for indole or quinoline cores to tune metabolic stability.

Safety & Handling (MSDS Highlights)
Hazards: Like most nitroanilines, this compound is toxic if swallowed, inhaled, or absorbed

through skin (H301, H311, H331). It may cause methemoglobinemia.
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Storage: Store in a cool, dry place. The reduced diamine form must be stored under Argon at

-20°C to prevent polymerization/oxidation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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